Cas no 380626-35-7 (3-thien-2-ylbenzonitrile)

3-thien-2-ylbenzonitrile structure
3-thien-2-ylbenzonitrile structure
Product Name:3-thien-2-ylbenzonitrile
CAS No:380626-35-7
MF:C11H7NS
MW:185.244981050491
CID:820709
PubChem ID:4645033
Update Time:2025-04-19

3-thien-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Thiophen-2-yl)benzonitrile
    • 3-Thien-2-ylbenzonitrile
    • 3-thiophen-2-ylbenzonitrile
    • 3-THIOPHEN-2-YL-BENZONITRILE
    • AC-776/15493004
    • SCHEMBL7438158
    • DTXSID20405199
    • DB-069625
    • AKOS004114029
    • 3-(2-thienyl)benzonitrile
    • MS-22306
    • J-511005
    • 380626-35-7
    • 3-thien-2-ylbenzonitrile
    • MDL： MFCD02323389
    • Inchi： 1S/C11H7NS/c12-8-9-3-1-4-10(7-9)11-5-2-6-13-11/h1-7H
    • InChI Key： DIILPQRSOQWSCU-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 185.03000
  • Monoisotopic Mass: 185.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Density: 1.23
  • Melting Point: 58 °C
  • Boiling Point: 324.6°C at 760 mmHg
  • Flash Point: 150.1°C
  • Refractive Index: 1.639
  • PSA: 52.03000
  • LogP: 3.28678

3-thien-2-ylbenzonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-thien-2-ylbenzonitrile Pricemore >>

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Chemenu
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abcr
AB224865-500mg
3-Thien-2-ylbenzonitrile, 95%; .
 380626-35-7 95%
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abcr
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abcr
AB224865-250mg
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abcr
AB224865-5g
3-Thien-2-ylbenzonitrile, 95%; .
 380626-35-7 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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